![molecular formula C27H29ClF3N5O3S B2429856 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methyl-4-{1-[4-(pyridin-3-yloxy)benzenesulfonyl]piperidin-4-yl}piperazine CAS No. 2097936-74-6](/img/structure/B2429856.png)
1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methyl-4-{1-[4-(pyridin-3-yloxy)benzenesulfonyl]piperidin-4-yl}piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methyl-4-{1-[4-(pyridin-3-yloxy)benzenesulfonyl]piperidin-4-yl}piperazine” is a complex organic molecule. It contains several functional groups including a pyridine ring, a piperazine ring, and a benzenesulfonyl group .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. The pyridine and piperazine rings provide a rigid, planar structure, while the trifluoromethyl group and the benzenesulfonyl group add to the complexity of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. The presence of the trifluoromethyl group could increase its lipophilicity, potentially affecting its solubility and stability .Scientific Research Applications
Metabolism and Pharmacokinetics
The metabolism of Flumatinib, a novel antineoplastic tyrosine kinase inhibitor structurally related to the compound , in Chronic Myelogenous Leukemia patients, reveals the compound's metabolic pathways in humans. The study identifies the main metabolites and their formation through N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis, highlighting the compound's complex biotransformation in vivo (Aishen Gong et al., 2010).
Receptor Binding and Activity
Research into molecular interactions of specific receptor antagonists provides insights into the structural requirements for receptor binding and activity. Studies have shown how different conformations and modifications of molecules similar to the compound can influence their binding affinity and activity at cannabinoid receptors, offering a basis for developing targeted therapies (J. Shim et al., 2002).
Synthesis and Antimicrobial Activity
The synthesis and evaluation of novel compounds for antibacterial and anticancer activities demonstrate the potential therapeutic applications of molecules derived from the compound . Such studies outline the process of creating and testing derivatives for their effectiveness against various bacterial strains and cancer cell lines, contributing to the development of new treatments (S. Bondock, Hanaa Gieman, 2015).
Antitumor Activity
Investigations into the antitumor activity of related compounds underscore the significance of structural modifications in enhancing therapeutic potential. By synthesizing and testing different derivatives, researchers can identify the most promising candidates for further development as cancer treatments (H. Naito et al., 2005).
Mechanism of Action
properties
IUPAC Name |
1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methyl-4-[1-(4-pyridin-3-yloxyphenyl)sulfonylpiperidin-4-yl]piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H29ClF3N5O3S/c1-19-18-34(13-14-36(19)26-25(28)15-20(16-33-26)27(29,30)31)21-8-11-35(12-9-21)40(37,38)24-6-4-22(5-7-24)39-23-3-2-10-32-17-23/h2-7,10,15-17,19,21H,8-9,11-14,18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGZGHJLHOCJRGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1C2=C(C=C(C=N2)C(F)(F)F)Cl)C3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)OC5=CN=CC=C5 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H29ClF3N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
596.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.